Cas no 1457-93-8 (5-Methyl-2,1,3-benzothiadiazole)
5-Methyl-2,1,3-benzothiadiazole is a heterocyclic organic compound featuring a benzothiadiazole core with a methyl substituent at the 5-position. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and organic synthesis. Its conjugated system and electron-deficient nature render it suitable for applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound’s stability and reactivity also make it a useful intermediate in the preparation of more complex heterocyclic systems. Its well-defined synthesis and consistent purity ensure reliable performance in research and industrial applications, particularly in advanced functional materials development.
1457-93-8 structure
Product Name:5-Methyl-2,1,3-benzothiadiazole
CAS No:1457-93-8
MF:C7H6N2S
MW:150.200939655304
MDL:MFCD00173945
CID:136682
PubChem ID:2781249
Update Time:2025-05-27
5-Methyl-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylbenzo[c][1,2,5]thiadiazole
- 2,1,3-Benzothiadiazole,5-methyl-
- 5-METHYL-2,1,3-BENZOTHIADIAZOLE
- BUTTPARK 33\04-40
- 5-Methylpiazthiole
- 5-METHYLBENZO-2,1,3-THIADIAZOLE
- 5-methyl-benzo[1,2,5]thiadiazole
- AK142033
- 5-methylbenzo[c]1,2,5-thiadiazole
- XDQJAYFCPRWDOL-UHFFFAOYSA-N
- FCH918869
- SBB059016
- 4428AD
- 2,1,3-Benzothiadiazole, 5-methyl-
- OR26809
- RP09994
- ZB007855
- AX8104703
- ST45
- FT-0620603
- F52629
- J-517804
- SCHEMBL762002
- AKOS003333192
- Z1201619539
- MFCD00173945
- 5-methyl-benzo[1,2,5]thiadiazole;5-Methylpiazthiole;5-Methylbenzo[c][1,2,5]thiadiazole
- CHEBI:194910
- AKOS002659360
- EN300-194955
- DTXSID40381764
- BAA45793
- 1457-93-8
- GA-0860
- A847518
- CS-0187160
- 5-Methyl-2,1,3-benzothiadiazole
-
- MDL： MFCD00173945
- Inchi： 1S/C7H6N2S/c1-5-2-3-6-7(4-5)9-10-8-6/h2-4H,1H3
- InChI Key： XDQJAYFCPRWDOL-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(C)=CC2=N1
Computed Properties
- Exact Mass: 150.02500
- Monoisotopic Mass: 150.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 54
Experimental Properties
- Color/Form: Not determined
- Density: 1.297±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 34 ºC
- Boiling Point: 233-234 ºC
- Flash Point: 92.6±9.1 ºC,
- Refractive Index: 1.674
- Solubility: Very slightly soluble (0.54 g/l) (25 º C),
- PSA: 54.02000
- LogP: 1.99970
- Solubility: Not determined
5-Methyl-2,1,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047293-1g |
5-Methyl-2,1,3-benzothiadiazole |
1457-93-8 | >95% | 1g |
1169CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 047293-500mg |
5-Methyl-2,1,3-benzothiadiazole |
1457-93-8 | >95% | 500mg |
762CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HL033-1g |
5-Methyl-2,1,3-benzothiadiazole |
1457-93-8 | 95+% | 1g |
782CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HL033-50mg |
5-Methyl-2,1,3-benzothiadiazole |
1457-93-8 | 95+% | 50mg |
102CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HL033-250mg |
5-Methyl-2,1,3-benzothiadiazole |
1457-93-8 | 95+% | 250mg |
297CNY | 2021-05-08 | |
| Fluorochem | 017298-1g |
5-Methylbenzo-2,1,3-thiadiazole |
1457-93-8 | 95% | 1g |
￡32.00 | 2022-03-01 | |
| Fluorochem | 017298-5g |
5-Methylbenzo-2,1,3-thiadiazole |
1457-93-8 | 95% | 5g |
￡88.00 | 2022-03-01 | |
| Fluorochem | 017298-10g |
5-Methylbenzo-2,1,3-thiadiazole |
1457-93-8 | 95% | 10g |
￡160.00 | 2022-03-01 | |
| Chemenu | CM160012-5g |
5-Methyl-2,1,3-benzothiadiazole |
1457-93-8 | 95% | 5g |
$269 | 2021-06-17 | |
| Alichem | A019096847-5g |
5-Methylbenzo[c][1,2,5]thiadiazole |
1457-93-8 | 95% | 5g |
305.28 USD | 2021-06-17 |
5-Methyl-2,1,3-benzothiadiazole Suppliers
Amadis Chemical Company Limited
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(CAS:1457-93-8)5-Methyl-2,1,3-benzothiadiazole
Order Number:A847518
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:15
Price ($):187.0
Email:sales@amadischem.com
5-Methyl-2,1,3-benzothiadiazole Related Literature
-
Qiang Peng,Yingying Fu,Xiangju Liu,Jun Xu,Zhiyuan Xie Polym. Chem. 2012 3 2933
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1457-93-8)5-Methyl-2,1,3-benzothiadiazole
Purity:99%
Quantity:10g
Price ($):187.0